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Compound of Interest

Compound Name: Pentachlorophenyl laurate

Cat. No.: B1679277

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pentachlorophenyl laurate (PCPL) is an ester of pentachlorophenol (PCP) and lauric acid,
historically used as a fungicide and bactericide in textiles to prevent microbial degradation,
particularly in materials subjected to harsh environmental conditions.[1] Due to the toxicity and
persistence of its hydrolysis product, pentachlorophenol, regulatory bodies worldwide have
restricted its use. Accurate and sensitive quantitative analysis of PCPL in treated textiles is
crucial for quality control, regulatory compliance, and risk assessment.

This application note provides detailed protocols for the quantitative analysis of PCPL in textile
matrices. The methodology is based on the alkaline hydrolysis of PCPL to PCP, followed by
extraction and quantification using High-Performance Liquid Chromatography (HPLC) with UV
detection or Gas Chromatography-Mass Spectrometry (GC-MS).

Quantitative Data Summary

The following tables summarize hypothetical quantitative data for PCPL levels in various textile
samples, demonstrating the application of the described analytical methods.

Table 1: PCPL Concentration in Various Textile Samples Determined by HPLC-UV
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Sample ID Textile Type Concentration Recovery (%) RSD (%) (n=3)
(mglkg)

TXT-001 Cotton Canvas 15.8 925 4.1

TXT-002 Jute Twine 25.2 89.1 53

TXT-003 Polyester Blend 8.5 95.3 3.5

TXT-004 Untreated Cotton < LOQ* N/A N/A

*LOQ (Limit of Quantification) = 0.5 mg/kg

Table 2: PCPL Concentration in Spiked Textile Samples Determined by GC-MS

Spiked Measured
. . . Recovery RSD (%)
Sample ID Textile Type Concentrati Concentrati (%) (n=3)
o n=

on (mgl/kg) on (mgl/kg)
SPK-001 Cotton 5.0 4.8 96.0 2.8
SPK-002 Cotton 20.0 19.1 95.5 3.1
SPK-003 Polyester 5.0 4.9 98.0 2.5
SPK-004 Polyester 20.0 195 97.5 2.9

Experimental Protocols

The overall workflow involves sample preparation, hydrolysis of PCPL to PCP, extraction of
PCP, and subsequent quantification by either HPLC-UV or GC-MS.

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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